Cas no 52065-78-8 (Piperidine-2,5-dione)

Piperidine-2,5-dione, also known as glutarimide, is a heterocyclic organic compound featuring a six-membered ring with two carbonyl groups at the 2- and 5-positions. This structure serves as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the production of bioactive molecules. Its rigid cyclic framework and dual carbonyl functionality make it a versatile building block for constructing complex heterocycles and peptidomimetics. The compound exhibits stability under standard conditions and is compatible with a range of organic transformations, including nucleophilic substitutions and condensation reactions. Its utility in medicinal chemistry stems from its ability to mimic peptide bonds, facilitating the design of enzyme inhibitors and other therapeutic agents.
Piperidine-2,5-dione structure
Piperidine-2,5-dione structure
Product Name:Piperidine-2,5-dione
CAS No:52065-78-8
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD09743646
CID:56149
Update Time:2026-05-14

Piperidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • Piperidine-2,5-dione
    • 2,5-PIPERIDINEDIONE
    • 2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYLCHLORIDE
    • Piperidin-2,5-dion
    • MDL： MFCD09743646
    • Inchi： 1S/C5H7NO2/c7-4-1-2-5(8)6-3-4/h1-3H2,(H,6,8)
    • InChI Key： ICZVBOAABXHPSZ-UHFFFAOYSA-N
    • SMILES： O=C(CC1)NCC1=O

Computed Properties

  • Exact Mass: 113.04800
  • Monoisotopic Mass: 113.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -1

Experimental Properties

  • Density: 1.184
  • Boiling Point: 362.1°C at 760 mmHg
  • Flash Point: 362.1 °C at 760 mmHg
  • Refractive Index: 1.47
  • PSA: 46.17000
  • LogP: -0.20570

Piperidine-2,5-dione Security Information

Piperidine-2,5-dione Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Piperidine-2,5-dione Pricemore >>

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Piperidine-2,5-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52065-78-8)2,5-Piperidinedione
Order Number:A7655
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):157.0/260.0/518.0/1584.0
Email:sales@amadischem.com

Piperidine-2,5-dione Related Literature

  • 1. Biosynthesis of porphyrins and related macrocycles. Part II. Synthesis of δ-amino[5-13C]laevulinic acid and [11-13C] porphobilinogen: incorporation of the latter into protoporphyrin-IX
    Alan R. Battersby,Eric Hunt,Edward McDonald,Jaqueline Moron J. Chem. Soc. Perkin Trans. 1 1973 2917

52065-78-8 (Piperidine-2,5-dione) Related Products

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Amadis Chemical Company Limited
(CAS:52065-78-8)2,5-Piperidinedione
A7655
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):157.0/260.0/518.0/1584.0
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